Cas no 132871-12-6 ((3S)-1-Benzyl-3-methylpiperazine)

• Product Name: (3S)-1-Benzyl-3-methylpiperazine
• CAS No: 132871-12-6
• MF: C₁₂H₁₈N₂
• MW: 190.28472
• MDL: MFCD08062535
• CID: 899269
• PubChem ID: 6923224
• Update Time: 2024-11-02

(3S)-1-Benzyl-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• (S)-2-METHYL-4-BENZYLPIPERAZINE
• (3S)-1-BENZYL-3-METHYLPIPERAZINE
• (S)-1-benzyl-3-methylpiperazine
• AB3085
• 1-Benzyl-3(S)-methylpiperazine
• 4-N-BENZYL-2-(S)-METHYLPIPERAZINE
• (3S)-3-Methyl-1-(phenylmethyl)piperazine
• Piperazine, 3-methyl-1-(phenylmethyl)-, (3S)-
• Piperazine, 3-methyl-1-(phenylmethyl)-, (3S)- (9CI)
• (3S)-3-Methyl-1-(phenylmethyl)piperazine,99%e.e.
• 132871-12-6
• MFCD08062535
• QOFUDSPYJDXBOF-NSHDSACASA-N
• AKOS006280800
• CS-0183105
• SCHEMBL1826258
• DTXSID00426105
• AS-44684
• (3S)-1-Benzyl-3-methylpiperazine

• MDL： MFCD08062535
• Inchi： InChI=1S/C12H18N2/c1-11-9-14(8-7-13-11)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3/t11-/m0/s1
• InChI Key： QOFUDSPYJDXBOF-NSHDSACASA-N
• SMILES： C[C@H]1CN(CC2=CC=CC=C2)CCN1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 282 ºC
• Flash Point: 112 ºC
• Refractive Index: 1.529
• PSA: 15.27000
• LogP: 1.74700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines